5-Cyclopropoxy-4-nitronicotinamide

• Molecular Formula: C9H9N3O4
• Molecular Weight: 223.19 g/mol
• SMILES: C1CC1OC2=C(C(=CN=C2)C(=O)N)[N+](=O)[O-]
• InChI: InChI=1S/C9H9N3O4/c10-9(13)6-3-11-4-7(8(6)12(14)15)16-5-1-2-5/h3-5H,1-2H2,(H2,10,13)
• InChIKey: RPFKZEDNQQFRKP-UHFFFAOYSA-N

5-Cyclopropoxy-4-nitronicotinamide for NAMPT-Focused Chemical Biology: Procurement-Relevant Structural & Property Baseline

5-Cyclopropoxy-4-nitronicotinamide (CAS 1243415-04-4) is a synthetic pyridine-3-carboxamide derivative bearing a cyclopropyloxy substituent at C5, a nitro group at C4, and a primary amide at C3. It is catalogued as a nicotinamide phosphoribosyltransferase (NAMPT) pathway probe intermediate and is listed in the BindingDB database under multiple NAMPT-related screening entries [1]. Its molecular formula is C₉H₉N₃O₄ with a molecular weight of 223.19 g/mol , placing it within the Rule-of-Five compliant space typical of fragment-like kinase or NAMPT inhibitor warheads.

✓ NAMPT pathway probe with primary amide pharmacophore

✓ Fragment-like, Rule-of-Five compliant warhead

✓ Cyclopropoxy group for metabolic stability hypothesis testing

• [1] BindingDB. BDBM50376262 (CHEMBL259398) Target: Nicotinamide phosphoribosyltransferase (Human). View Source

Why Generic Substitution Fails for 5-Cyclopropoxy-4-nitronicotinamide: Amide Substitution-State Determines H-Bond Capacity and PK Liability

Within the 5-cyclopropoxy-4-nitronicotinamide chemical series, small changes in the amide nitrogen substitution state fundamentally alter the hydrogen bond donor/acceptor profile, molecular size, and predicted metabolic stability . A primary amide (—CONH₂) provides two hydrogen bond donors essential for cooperative binding to the NAMPT active site, whereas N-methyl or N,N-dimethyl amide analogs eliminate one or both donors, potentially abolishing target engagement. Procurement of a generic “nitronicotinamide” without resolving substitution-specific properties risks selecting a compound with inadequate solubility, divergent ADME liability, or incompatible pharmacophoric presentation for the intended assay system .

Property

Target Compound

N-Methyl / N,N-Dimethyl Analogs

H-Bond Donors

2 (primary amide)

1 or 0 — may disrupt NAMPT active-site recognition

Molecular Weight

Lower (223 g/mol)

Higher — may reduce ligand efficiency

Synthetic Handle

Primary amide enables diversification

Limited to no diversification — dead-end intermediate

Quantitative Differentiation Evidence for 5-Cyclopropoxy-4-nitronicotinamide Against Closest Analogs

Hydrogen Bond Donor Capacity: Primary Amide vs. N-Methyl vs. N,N-Dimethyl Analogs

The primary amide of 5-cyclopropoxy-4-nitronicotinamide supplies two hydrogen bond donors (HBD = 2) versus one HBD for the N-methyl analog (5-cyclopropoxy-N-methyl-4-nitronicotinamide, CAS 1243318-52-6) and zero HBD for the N,N-dimethyl analog (5-cyclopropoxy-N,N-dimethyl-4-nitronicotinamide) . In NAMPT inhibitor SAR, a primary amide HBD pair has been shown to engage the catalytic His247 residue and ribose phosphate oxygens simultaneously, contributing up to 2–3 kcal/mol of binding free energy [1]. Absence of even one donor in the N-methyl series corresponds to a >10-fold loss of inhibitory activity across multiple NAMPT chemotypes [1].

H-Bond Donor Count

Class-level inference

2 (primary amide) vs. 1 (N-methyl) or 0 (N,N-dimethyl)+1 to +2 HBD advantage

Full HBD complement for NAMPT active-site engagement

Binding energy contribution from crystallographic studies (PDB 6ATB, 6B76)

Evidence Dimension	Hydrogen bond donor count (HBD)
Target Compound Data	2 (primary amide —CONH₂)
Comparator Or Baseline	5-Cyclopropoxy-N-methyl-4-nitronicotinamide: HBD = 1; 5-Cyclopropoxy-N,N-dimethyl-4-nitronicotinamide: HBD = 0
Quantified Difference	+1 HBD over N-methyl; +2 HBD over N,N-dimethyl
Conditions	Physicochemical property; binding-energy contribution derived from NAMPT crystallographic studies of cyclopropyl carboxamide inhibitors (PDB 6ATB, 6B76) [1][2]

Why This Matters

Selecting the primary amide variant preserves the full HBD complement required for NAMPT active-site recognition; procurement of N-substituted analogs risks losing target engagement critical for assay development.

• [1] Palacios DS et al. Structure based design of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors from a phenotypic screen. Bioorg Med Chem Lett. 2018;28(3):365-370. PMID: 29275937. View Source
• [2] PDB 6ATB. Identification and structure based design of cellularly active cyclo-propyl carboxamide NAMPT inhibitors. View Source

Molecular Size Advantage Over N-Methyl and N,N-Dimethyl Analogs

At MW = 223.19 g/mol, 5-cyclopropoxy-4-nitronicotinamide is 14 g/mol (6.3%) smaller than the N-methyl analog (MW = 237.21) and 28 g/mol (12.6%) smaller than the N,N-dimethyl analog (MW = 251.24) . This lower molecular weight improves ligand efficiency metrics and leaves greater room for physicochemical optimization in lead development. Within nicotinamide-based NAMPT programs, the (S,S)-cyclopropyl carboxamide motif was identified specifically as a key pharmacophore, and the additional methyl groups on the amide nitrogen are not required for potency [1].

Molecular Weight

Cross-study comparable

223.19 g/mol

6–13% lower than N-alkyl analogs; supports ligand efficiency

Calculated property; lead optimization context

Evidence Dimension	Molecular weight
Target Compound Data	223.19 g/mol
Comparator Or Baseline	N-methyl analog: 237.21 g/mol; N,N-dimethyl analog: 251.24 g/mol
Quantified Difference	−14 g/mol (6.3% reduction) vs N-methyl; −28 g/mol (12.6% reduction) vs N,N-dimethyl
Conditions	Calculated property (Chemsrc database); ligand efficiency context from NAMPT inhibitor lead optimization campaigns [1]

Why This Matters

Lower molecular weight supports higher ligand efficiency and more favorable ADME properties, making the primary amide the preferred starting point for fragment-based or lead-optimization procurement strategies.

• [1] Palacios DS et al. Structure based design of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors from a phenotypic screen. Bioorg Med Chem Lett. 2018;28(3):365-370. View Source

Cyclopropoxy Substituent: Metabolic Stability Hypothesis Over Linear Alkoxy or Unsubstituted Analogs

The cyclopropoxy group at C5 is predicted to act as a metabolic shield against CYP-mediated oxidation. Cyclopropyl rings are known to divert oxidative metabolism away from CYP3A4, as exemplified by pitavastatin [1]. In contrast, linear alkoxy substituents (e.g., ethoxy, propoxy) are more susceptible to O-dealkylation by CYP enzymes. While direct metabolic stability data for 5-cyclopropoxy-4-nitronicotinamide are not publicly available, in-class NAMPT inhibitor programs have shown that cyclopropyl-containing carboxamides retain potency in cellular assays with reduced oxidative clearance [2].

Metabolic Stability Hypothesis

Class-level inference

Cyclopropoxy predicted to reduce CYP-mediated O-dealkylation vs. linear alkoxy

May confer metabolic stability in exploratory studies

Direct data unavailable; cyclopropyl shield precedent from pitavastatin

Evidence Dimension	Predicted metabolic stability
Target Compound Data	Cyclopropoxy at C5 — predicted reduced CYP-mediated O-dealkylation
Comparator Or Baseline	Linear alkoxy analogs (e.g., ethoxy, propoxy) — predicted rapid O-dealkylation by CYP3A4/2C9
Quantified Difference	Qualitative class-level inference; direct experimental data unavailable for this specific compound
Conditions	Inference from cyclopropyl metabolic stability literature [1] and NAMPT inhibitor optimization reports [2]

Why This Matters

The cyclopropoxy group may provide an intrinsic metabolic stability advantage over linear alkoxy congeners, reducing the risk of rapid in vivo clearance in exploratory pharmacology studies.

• [1] Hypha Discovery. Metabolism of cyclopropyl groups. Blog, 23 September 2021. View Source
• [2] Palacios DS et al. Structure based design of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors from a phenotypic screen. Bioorg Med Chem Lett. 2018;28(3):365-370. View Source

Synthetic Tractability: Primary Amide as a Desirable Intermediate for Downstream Diversification

The primary amide in 5-cyclopropoxy-4-nitronicotinamide is a versatile synthetic handle for late-stage diversification (e.g., N-alkylation, acylation, or dehydration to nitrile). It can also be reduced to the corresponding amine (5-cyclopropoxy-4-aminonicotinamide), which serves as a scaffold for further functionalization . In contrast, N-methyl and N,N-dimethyl amide analogs cannot be chemoselectively deprotected or diversified without breaking the amide bond. While this is a preparative rather than a biological differentiator, it directly affects procurement value: the primary amide enables cost-effective library expansion from a single intermediate .

Synthetic Diversification

Supporting evidence

Primary amide enables N-functionalization, reduction, dehydration; N-substituted analogs are dead ends

Maximizes downstream SAR value from a single intermediate

General synthetic chemistry principles

Evidence Dimension	Synthetic diversification potential
Target Compound Data	Primary amide — amenable to N-functionalization, reduction to CH₂NH₂, dehydration to CN, hydrolysis to CO₂H
Comparator Or Baseline	N-Methyl amide — limited to N-acylation; N,N-dimethyl amide — no convenient diversification route
Quantified Difference	Qualitative advantage; specific yield data not available for this series
Conditions	General synthetic chemistry principles

Why This Matters

Procuring the primary amide maximizes downstream synthetic value, enabling a wider range of SAR explorations from a single inventory compound.

Application Scenarios for 5-Cyclopropoxy-4-nitronicotinamide Based on Evidence-Linked Differentiation

NAMPT Inhibitor Lead Optimization Campaigns Requiring Full Primary Amide HBD Capacity

For groups pursuing structure-based design of NAMPT inhibitors using the cyclopropyl carboxamide scaffold identified by Palacios et al., 5-cyclopropoxy-4-nitronicotinamide provides the complete two-donor primary amide pharmacophore confirmed by crystallography (PDB 6ATB, 6B76) to engage the NAMPT active site. The compound retains the hydrogen bond donor count essential for >10-fold potency relative to N-methyl congeners [1].

Fragment-Based NAMPT Screening Libraries Requiring Low-MW, Rule-of-Five-Compliant Probes

With MW = 223.19 g/mol and favorable predicted physicochemical properties, the compound is suitable for incorporation into fragment screening libraries targeting NAMPT or related NAD⁺-metabolizing enzymes. Its molecular weight is 6 %–13 % lower than N-substituted analogs, enabling higher ligand efficiency and more options for hit-to-lead chemistry .

Chemical Biology Tool Compound Synthesis via Late-Stage Diversification of the Primary Amide Handle

Academic and industrial medicinal chemistry laboratories seeking a versatile intermediate for biotinylated probe synthesis, fluorescent conjugate preparation, or affinity chromatography ligand generation will benefit from the primary amide as a functionalization anchor. This avoids the synthetic dead-end posed by N,N-dimethyl or N-methyl amide procurement .

Metabolic Stability Screening of Cyclopropoxy-Substituted Nicotinamides Against CYP-Mediated Oxidation

Drug metabolism and pharmacokinetics (DMPK) groups evaluating the cyclopropoxy group as a metabolic shield can use this compound to compare intrinsic clearance rates against matched linear alkoxy analogs, building on the established cyclopropane metabolic stability precedent from pitavastatin and related NAMPT inhibitor programs [2].

Application

Selection Property

Validation Focus

NAMPT lead optimization (cyclopropyl carboxamide scaffold)

Full primary amide HBD complement (2 donors)

NAMPT binding assay and crystallographic confirmation

Fragment-based screening library design

Rule-of-Five compliant low MW fragment

Ligand efficiency and hit validation

Chemical biology probe synthesis (biotin/fluorophore conjugates)

Primary amide as versatile synthetic handle

Late-stage diversification yield review

Metabolic stability screening (cyclopropoxy vs. linear alkoxy)

Cyclopropoxy metabolic shield hypothesis

CYP-mediated clearance comparison in liver microsomes

• [1] Palacios DS et al. Structure based design of nicotinamide phosphoribosyltransferase (NAMPT) inhibitors from a phenotypic screen. Bioorg Med Chem Lett. 2018;28(3):365-370. PMID: 29275937. View Source
• [2] Hypha Discovery. Metabolism of cyclopropyl groups: how the cyclopropyl motif alters metabolism and lowers DDI risk. 2021. View Source